Cas no 5140-54-5 (5-Ethoxy-2-ethylisoindoline-1,3-dione)

• Product Name: 5-Ethoxy-2-ethylisoindoline-1,3-dione
• CAS No: 5140-54-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1031116
• PubChem ID: 71607406
• Update Time: 2025-05-24

5-Ethoxy-2-ethylisoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-ethylisoindoline-1,3-dione
• 5-ethoxy-2-ethylisoindole-1,3-dione
• 5140-54-5
• 5-Ethoxy-2-ethyl-1H-isoindole-1,3(2H)-dione
• DTXSID30856355
• SB65292

• Inchi： 1S/C12H13NO3/c1-3-13-11(14)9-6-5-8(16-4-2)7-10(9)12(13)15/h5-7H,3-4H2,1-2H3
• InChI Key： WWGHRNYDQCLGOO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(N(CC)C(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-Ethoxy-2-ethylisoindoline-1,3-dione

Recent Advances in the Study of 5-Ethoxy-2-ethylisoindoline-1,3-dione (CAS: 5140-54-5)

The compound 5-Ethoxy-2-ethylisoindoline-1,3-dione (CAS: 5140-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the isoindoline-1,3-dione family, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, pharmacological activities, and potential therapeutic uses, shedding new light on its molecular mechanisms and clinical relevance.

One of the key breakthroughs in the study of 5-Ethoxy-2-ethylisoindoline-1,3-dione is its role as a versatile intermediate in the synthesis of bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These methods have not only improved the efficiency of production but also reduced environmental impact, aligning with the principles of green chemistry.

Pharmacological investigations have revealed that 5-Ethoxy-2-ethylisoindoline-1,3-dione exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, including the NF-κB and Nrf2 pathways, which are critical in the regulation of inflammatory responses and oxidative stress. These findings suggest its potential as a therapeutic agent for conditions such as chronic inflammation and neurodegenerative diseases.

Furthermore, recent research has explored the compound's application in drug delivery systems. Due to its stable structure and compatibility with various polymers, 5-Ethoxy-2-ethylisoindoline-1,3-dione has been incorporated into nanoparticle formulations to enhance the bioavailability and targeted delivery of therapeutic agents. Preliminary studies have shown promising results in cancer therapy, where the compound's derivatives have been used to improve the efficacy of chemotherapeutic drugs while minimizing side effects.

In addition to its biomedical applications, 5-Ethoxy-2-ethylisoindoline-1,3-dione has also been investigated for its role in material science. Its unique photophysical properties make it a candidate for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are exploring its potential in creating new materials with enhanced performance and sustainability.

Despite these advancements, challenges remain in the widespread adoption of 5-Ethoxy-2-ethylisoindoline-1,3-dione. Issues such as scalability of synthesis, long-term toxicity, and regulatory approval need to be addressed through further research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, the recent studies on 5-Ethoxy-2-ethylisoindoline-1,3-dione (CAS: 5140-54-5) highlight its multifaceted applications in chemical biology and pharmaceuticals. From its role as a synthetic intermediate to its therapeutic and material science potential, this compound continues to inspire innovative research. Future investigations should focus on optimizing its properties and expanding its applications, paving the way for new discoveries in the field.